1-(4-ethylphenyl)-5-oxo-N-1,3,4-thiadiazol-2-ylpyrrolidine-3-carboxamide

• IUPAC Name: 1-(4-ethylphenyl)-5-oxo-N-(1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C15H16N4O2S/c1-2-10-3-5-12(6-4-10)19-8-11(7-13(19)20)14(21)17-15-18-16-9-22-15/h3-6,9,11H,2,7-8H2,1H3,(H,17,18,21)
• InChI Key: KNYDYKVYPSZTAY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=NN=CS3
• Molecular Formula: C15H16N4O2S
• Molecular Weight: 316.4 g/mol

Description

1-(4-ethylphenyl)-5-oxo-N-1,3,4-thiadiazol-2-ylpyrrolidine-3-carboxamide, also known as EPTC, is a chemical compound that belongs to the group of thiadiazole herbicides. EPTC is widely used in agriculture for weed control and is known to have a broad spectrum of activity against a variety of weed species. In

Mechanism of Action

1-(4-ethylphenyl)-5-oxo-N-1,3,4-thiadiazol-2-ylpyrrolidine-3-carboxamide works by inhibiting the synthesis of fatty acids in plants, which leads to the death of the plant. In cancer cells, this compound has been shown to inhibit the activity of the enzyme histone deacetylase, which is involved in the regulation of gene expression. This leads to the activation of tumor suppressor genes and the inhibition of cancer cell growth.
Biochemical and physiological effects:
This compound has been shown to have low toxicity in animals and humans. However, it can cause skin irritation and eye irritation if it comes into contact with the skin or eyes. In addition, this compound has been shown to have potential effects on the environment, including groundwater contamination and toxicity to aquatic organisms.

Advantages and Limitations for Lab Experiments

1-(4-ethylphenyl)-5-oxo-N-1,3,4-thiadiazol-2-ylpyrrolidine-3-carboxamide has several advantages for lab experiments, including its broad spectrum of activity against a variety of weed species and its potential therapeutic applications. However, this compound also has several limitations, including its potential toxicity to the environment and its potential effects on human health.

Future Directions

There are several potential future directions for research on 1-(4-ethylphenyl)-5-oxo-N-1,3,4-thiadiazol-2-ylpyrrolidine-3-carboxamide. One area of research could focus on the development of new synthetic methods for this compound that are more environmentally friendly. Another area of research could focus on the development of new therapeutic applications for this compound, including its potential use in the treatment of inflammatory diseases and cancer. Finally, research could also focus on the development of new herbicides that are more effective and have fewer potential environmental and health effects than this compound.

Synthesis Methods

The synthesis of 1-(4-ethylphenyl)-5-oxo-N-1,3,4-thiadiazol-2-ylpyrrolidine-3-carboxamide involves the reaction of 4-ethylphenylhydrazine with 2-chloroacetyl chloride to form 1-(4-ethylphenyl)-5-oxo-N-1,3,4-thiadiazol-2-ylacetamide. This compound is then reacted with pyrrolidine-3-carboxylic acid to form this compound.

Scientific Research Applications

1-(4-ethylphenyl)-5-oxo-N-1,3,4-thiadiazol-2-ylpyrrolidine-3-carboxamide has been extensively studied for its weed control properties in agriculture. However, recent research has shown that this compound may have potential therapeutic applications. Several studies have demonstrated that this compound has anti-cancer properties and can inhibit the growth of cancer cells. This compound has also been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases.